Cas no 6873-66-1 ((4-ethylphenyl)phosphonic acid)

• Product Name: (4-ethylphenyl)phosphonic acid
• CAS No: 6873-66-1
• MF: C₈H₁₁O₃P
• MW: 186.144903421402
• CID: 881810
• PubChem ID: 279158
• Update Time: 2025-04-19

(4-ethylphenyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (4-ethylphenyl)phosphonic acid
• p-ethylphenylphosphonic acid
• NSC-129452
• CRPRCSYCZWFVED-UHFFFAOYSA-N
• InChI=1/C8H11O3P/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
• (p-Ethylphenyl)phosphonic acid
• CRPRCSYCZWFVED-UHFFFAOYSA-
• 4-Ethylphenylphosphonic acid #
• 6873-66-1
• NSC129452
• DTXSID30299329
• AKOS024340566
• SCHEMBL344618

• Inchi： 1S/C8H11O3P/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
• InChI Key： CRPRCSYCZWFVED-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)CC)(=O)(O)O

Computed Properties

• Exact Mass: 186.045
• Monoisotopic Mass: 186.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 359.9°C at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.55
• PSA: 67.34000
• LogP: 1.05200